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Compound of Interest

Compound Name: 2'-Nitroacetophenone

Cat. No.: B117912 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides essential, immediate

safety and logistical information for 2'-Nitroacetophenone, including detailed operational and

disposal plans to foster a secure laboratory environment.

Hazard Identification and Safety Precautions
2'-Nitroacetophenone is a hazardous substance that requires careful handling to avoid

adverse health effects. It is harmful if swallowed, can cause skin, eye, and respiratory irritation,

and there is limited evidence of a carcinogenic effect.[1] Ingestion of less than 150 grams may

be fatal or cause serious health damage.[1] The compound and its metabolites can interfere

with the normal oxygen uptake of hemoglobin.[1]

Key Hazards:

Harmful if swallowed.[1][2]

Causes skin, eye, and respiratory system irritation.[1]

Limited evidence of carcinogenic effects.[1]

Combustible solid.[3]

Dust may form an explosive mixture with air.[1]
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Incompatible with strong oxidizing agents and strong bases.[3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2'-
Nitroacetophenone to minimize exposure and ensure personal safety.

PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

Hand Protection Chemical-Resistant Gloves

For incidental contact (splash

protection), nitrile gloves are

recommended. They should be

replaced immediately if

splashed.[5] For extended

contact, butyl rubber or Viton™

gloves are advised due to their

higher resistance to ketones.

[6]

Body Protection Laboratory Coat

A long-sleeved lab coat should

be worn to protect against skin

exposure.[1]

Respiratory Protection Dust Mask/Respirator

A dust mask (type N95 or

equivalent) should be used,

especially when handling the

solid form, to prevent

inhalation of dust particles.[1]

[7]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational protocol is crucial for the safe handling of 2'-
Nitroacetophenone. The following step-by-step guide outlines the recommended procedure.

Preparation:

Ensure a chemical fume hood is available and functioning correctly. All handling of 2'-
Nitroacetophenone powder should be conducted within the fume hood to minimize

inhalation exposure.[1]

Assemble all necessary equipment and reagents before starting the experiment.

Verify that an appropriate spill kit is readily accessible.

Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Wear safety goggles.

Put on the appropriate chemical-resistant gloves.

Weighing and Dispensing:

Perform all weighing and dispensing of solid 2'-Nitroacetophenone inside the fume hood.

To prevent dust generation, handle the solid material carefully and avoid creating dust

clouds.[1]

Use a spatula for transferring the solid.

If preparing a solution, add the solid to the solvent slowly.

During the Experiment:

Keep all containers with 2'-Nitroacetophenone closed when not in use.

Avoid all personal contact, including inhalation.[1]

Wash hands thoroughly after handling, even if gloves were worn.
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Post-Experiment:

Decontaminate the work area by wiping it down with an appropriate solvent.

Properly label all waste containers.

Disposal Plan
Proper disposal of 2'-Nitroacetophenone and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused 2'-Nitroacetophenone

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Consult your

institution's waste management guidelines or a

licensed waste disposal company.[1]

Contaminated Labware (glassware, spatulas)

Rinse with a suitable solvent in a fume hood.

Collect the rinse solvent as hazardous waste.

The cleaned labware can then be washed

normally.

Contaminated PPE (gloves, disposable lab

coats)

Place in a designated hazardous waste

container immediately after use. Do not dispose

of in regular trash.

Spill Cleanup Materials

Collect all materials used for spill cleanup

(absorbents, etc.) in a sealed, labeled

hazardous waste container.

Emergency Procedures
In the event of an emergency, follow these procedures:
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Emergency Situation Action

Eye Contact

Immediately flush eyes with plenty of running

water for at least 15 minutes, holding the eyelids

apart. Seek immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with running water and soap for at

least 15 minutes. Seek medical attention if

irritation develops.[1]

Inhalation

Move the affected person to fresh air. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

1-2 glasses of water to dilute the chemical. Seek

immediate medical attention.[8]

Spill

For minor spills, dampen the solid with water to

prevent dusting and sweep it up into a suitable

container for disposal.[1] For major spills,

evacuate the area and alert emergency

responders.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 2'-Nitroacetophenone.
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Safe Handling Workflow for 2'-Nitroacetophenone
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Caption: Workflow for the safe handling of 2'-Nitroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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